Cas no 318248-76-9 ((4-FLUOROPHENYL)[3-(2-PHENYL-1,3-THIAZOL-5-YL)-1H-PYRAZOL-1-YL]METHANONE)

• Product Name: (4-FLUOROPHENYL)[3-(2-PHENYL-1,3-THIAZOL-5-YL)-1H-PYRAZOL-1-YL]METHANONE
• CAS No: 318248-76-9
• MF: C₁₉H₁₂FN₃OS
• MW: 349.381485939026
• CID: 5155794
• Update Time: 2026-03-04

(4-FLUOROPHENYL)[3-(2-PHENYL-1,3-THIAZOL-5-YL)-1H-PYRAZOL-1-YL]METHANONE Chemical and Physical Properties

Names and Identifiers

• (4-FLUOROPHENYL)[3-(2-PHENYL-1,3-THIAZOL-5-YL)-1H-PYRAZOL-1-YL]METHANONE
• 5-[1-(4-fluorobenzoyl)-1H-pyrazol-3-yl]-2-phenyl-1,3-thiazole
• Methanone, (4-fluorophenyl)[3-(2-phenyl-5-thiazolyl)-1H-pyrazol-1-yl]-

• Inchi： 1S/C19H12FN3OS/c20-15-8-6-14(7-9-15)19(24)23-11-10-16(22-23)17-12-21-18(25-17)13-4-2-1-3-5-13/h1-12H
• InChI Key： IFOCPCKYUOWVCL-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)(N1C=CC(C2SC(C3=CC=CC=C3)=NC=2)=N1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives Benzoylpyrazoles

Additional information on (4-FLUOROPHENYL)[3-(2-PHENYL-1,3-THIAZOL-5-YL)-1H-PYRAZOL-1-YL]METHANONE

Introduction to (4-FLUOROPHENYL)[3-(2-PHENYL-1,3-THIAZOL-5-YL)-1H-PYRAZOL-1-YL]METHANONE (CAS No. 318248-76-9)

(4-FLUOROPHENYL)[3-(2-PHENYL-1,3-THIAZOL-5-YL)-1H-PYRAZOL-1-YL]METHANONE (CAS No. 318248-76-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted phenyl group, a thiazole ring, and a pyrazole moiety. These structural features contribute to its diverse biological activities and make it a promising candidate for various pharmaceutical developments.

The chemical structure of (4-FLUOROPHENYL)[3-(2-PHENYL-1,3-THIAZOL-5-YL)-1H-PYRAZOL-1-YL]METHANONE can be represented as C₂₀H₁₄FNO₂S. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are crucial properties for drug candidates. The thiazole and pyrazole rings provide additional functional groups that can interact with biological targets, such as enzymes and receptors.

Recent studies have highlighted the potential of (4-FLUOROPHENYL)[3-(2-PHENYL-1,3-THIAZOL-5-YL)-1H-PYRAZOL-1-YL]METHANONE in various therapeutic areas. One of the most notable applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

In addition to its anticancer properties, (4-FLUOROPHENYL)[3-(2-PHENYL-1,3-THIAZOL-5-YL)-1H-PYRAZOL-1-YL]METHANONE has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (4-FLUOROPHENYL)[3-(2-PHENYL-1,3-THIAZOL-5-YL)-1H-PYRAZOL-1-YL]METHANONE have been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, it has been shown to exhibit low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of (4-FLUOROPHENYL)[3-(2-PHENYL-1,3-THIAZOL-5-YL)-1H-PYRAZOL-1-YL]METHANONE in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

The synthesis of (4-FLUOROPHENYL)[3-(2-PHENYL-1,3-THIAZOL-5-YL)-1H-PYRAZOL-1-YL]METHANONE involves several well-established chemical reactions. The key steps include the formation of the thiazole ring through a cyclization reaction and the coupling of the pyrazole moiety with the fluoro-substituted phenyl group using transition metal-catalyzed cross-coupling reactions. These synthetic methods are scalable and can be adapted for large-scale production if required.

In conclusion, (4-FLUOROPHENYL)[3-(2-PHENYL-1,3-THIAZOL-5-YL)-1H-PYRAZOL-1-YL]METHANONE (CAS No. 318248-76-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers multiple biological activities, making it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.